Thiamine thiazolone pyrophosphate
Thiamine thiazolone pyrophosphate
Brand Name:
Vulcanchem
CAS No.:
59733-97-0
VCID:
VC0141531
InChI:
InChI=1S/C12H18N4O8P2S/c1-7-10(3-4-23-26(21,22)24-25(18,19)20)27-12(17)16(7)6-9-5-14-8(2)15-11(9)13/h5H,3-4,6H2,1-2H3,(H,21,22)(H2,13,14,15)(H2,18,19,20)
SMILES:
CC1=C(SC(=O)N1CC2=CN=C(N=C2N)C)CCOP(=O)(O)OP(=O)(O)O
Molecular Formula:
C12H18N4O8P2S
Molecular Weight:
440.31 g/mol
Thiamine thiazolone pyrophosphate
CAS No.: 59733-97-0
Reference Standards
VCID: VC0141531
Molecular Formula: C12H18N4O8P2S
Molecular Weight: 440.31 g/mol
| CAS No. | 59733-97-0 |
|---|---|
| Product Name | Thiamine thiazolone pyrophosphate |
| Molecular Formula | C12H18N4O8P2S |
| Molecular Weight | 440.31 g/mol |
| IUPAC Name | 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-2-oxo-1,3-thiazol-5-yl]ethyl phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C12H18N4O8P2S/c1-7-10(3-4-23-26(21,22)24-25(18,19)20)27-12(17)16(7)6-9-5-14-8(2)15-11(9)13/h5H,3-4,6H2,1-2H3,(H,21,22)(H2,13,14,15)(H2,18,19,20) |
| Standard InChIKey | ZGJUYGIRPQSCFA-UHFFFAOYSA-N |
| SMILES | CC1=C(SC(=O)N1CC2=CN=C(N=C2N)C)CCOP(=O)(O)OP(=O)(O)O |
| Canonical SMILES | CC1=C(SC(=O)N1CC2=CN=C(N=C2N)C)CCOP(=O)(O)OP(=O)(O)O |
| Synonyms | Diphosphoric Acid P-[2-[3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-_x000B_2,3-dihydro-4-methyl-2-oxo-5-thiazolyl]ethyl] Ester; Diphosphoric Acid Mono[2-[3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-2,3-dihydro-4-methyl-2-oxo-5-thiazolyl]ethyl] Ester; Thiamin |
| PubChem Compound | 124687 |
| Last Modified | Nov 11 2021 |
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